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Compound of Interest
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Cat. No.: B1682109

For researchers, scientists, and drug development professionals, the choice of an inducer for
gene expression in filamentous fungi is a critical parameter that can significantly impact protein
yields and experimental outcomes. This guide provides an objective comparison of two
commonly used inducers, sophorose and lactose, with a focus on their application in cellulase
production by fungi like Trichoderma reesei.

The induction of cellulolytic enzymes in filamentous fungi is a tightly regulated process, crucial
for the industrial production of biofuels and other biochemicals. While several disaccharides
can trigger this response, sophorose and lactose have emerged as key players, each with
distinct advantages and mechanisms of action.

At a Glance: Sophorose vs. Lactose
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Feature

Sophorose

Lactose

Induction Potency

High (up to 200-fold more

potent than lactose)[1]

Moderate[2]

Mechanism

Direct Inducer

Indirect Inducer (requires

conversion to sophorose)[1]

Cost-Effectiveness

Generally more expensive and

less readily available[3][4]

Cost-effective and widely

available soluble inducer

Industrial Application

Limited by cost, often used in
research or as a potent

supplement

Widely used in industrial
fermentation for cellulase

production

Metabolic Pathway

Directly interacts with the

induction machinery.

Requires uptake by a
permease and subsequent

enzymatic conversion.

Delving Deeper: Mechanism of Action

The fundamental difference between sophorose and lactose as inducers lies in their

interaction with the fungal cell. Sophorose, a [3-1,2-linked disaccharide of glucose, is

considered the most potent natural inducer of cellulase gene expression in Trichoderma reesei.

It is believed to directly initiate the signaling cascade leading to the transcription of cellulase

genes.

Lactose, a [3-1,4-linked disaccharide of galactose and glucose, on the other hand, is an indirect
inducer. For lactose to exert its inductive effect, it must first be taken up by the cell via a lactose
permease. Once inside, it is metabolized by [3-galactosidase or [3-glucosidase, which can
hydrolyze it and then, through a transglycosylation reaction, synthesize sophorose. This newly
synthesized sophorose then acts as the true inducer.

Signaling Pathways: A Visual Comparison

The signaling pathways for gene induction by sophorose and lactose, while converging, have
distinct upstream components. The following diagrams illustrate the currently understood
mechanisms in fungi like Trichoderma reesei.
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Quantitative Performance Data

Experimental data consistently demonstrates the superior induction capacity of sophorose

over lactose. The following table summarizes findings from studies on Trichoderma reesei.
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Inducer

Fungal Strain

Key Finding Reference

Sophorose

T. reesei

Induction capacity
over 200 times higher

than lactose.

Lactose

T. reesei Rut C30

Deletion of the CEL1B
gene resulted in a
52.4% increase in

cellulase activity.

Sophorose

T. reesei Rut C30

Deletion of the CEL1B
gene led to a 25.7%
decrease in cellulase

activity.

Glucose-Sophorose
Mixture (MGS) vs.
Lactose

T. reesei

MGS induced 1.64-
fold higher cellulase

activity than lactose.

Sophorose Analog

T. reesei Rut-C30

A chemically modified
sophorolipid was at
least 28 times more
powerful as an
inducer than

sophorose.

Sophorose and

Lactose

T. reesei QM9414

Sophorose induced
cellulase gene
expression to almost
the same level as
cellulose, while
lactose resulted in

moderate expression.

Experimental Protocols

Below are generalized protocols for inducing cellulase gene expression in Trichoderma reesei

using either sophorose or lactose. Specific concentrations and time points may need

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://www.benchchem.com/product/b1682109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

optimization for different strains and experimental setups.

Sophorose Induction Protocol

Pre-culture:
Grow T. reesei in a suitable medium
(e.g., with glycerol or sorbitol as a carbon source)
to obtain sufficient mycelial biomass.

y

Induction:
Transfer the mycelia to a fresh medium
containing 1-2 mM sophorose.

i

Incubation:
Incubate the culture under optimal conditions
(e.g., 28-30°C, shaking at 200 rpm)
for the desired induction period (e.g., 6-72 hours).

'

Analysis:
Harvest the supernatant to measure extracellular
cellulase activity and/or extract RNA from
the mycelia for gene expression analysis.

Click to download full resolution via product page

Sophorose Induction Workflow

Lactose Induction Protocol
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Pre-culture:
Grow T. reesei in a minimal medium
with a non-inducing carbon source
to establish a baseline culture.

'

Induction:
Transfer the mycelia to a medium containing
lactose as the sole carbon source
(e.0., 1% wiv).

l

Incubation:
Incubate the culture under controlled conditions
(e.g., 28-30°C, shaking at 200 rpm)
for an extended period to allow for lactose
metabolism and induction (e.g., 48-72 hours).

l

Analysis:
Collect samples at various time points to
analyze cellulase activity in the supernatant
and gene expression levels in the mycelia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sophorose vs. Lactose: A Comparative Guide to Gene
Expression Induction in Fungi]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682109#sophorose-versus-lactose-as-inducers-of-
gene-expression-in-fungi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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